(6E)-6-[4-(2,3-dichlorophenoxy)-1H-quinazolin-2-ylidene]cyclohexa-2,4-dien-1-one

• Molecular Formula: C20H12Cl2N2O2
• Molecular Weight: 383.2 g/mol
• IUPAC Name: (6E)-6-[4-(2,3-dichlorophenoxy)-1H-quinazolin-2-ylidene]cyclohexa-2,4-dien-1-one
• InChI: InChI=1S/C20H12Cl2N2O2/c21-14-8-5-11-17(18(14)22)26-20-12-6-1-3-9-15(12)23-19(24-20)13-7-2-4-10-16(13)25/h1-11,23H/b19-13+
• InChI Key: YCJUAWKJZXUMEG-CPNJWEJPSA-N
• Isomeric SMILES: C1=CC=C2C(=C1)C(=N/C(=C/3\C=CC=CC3=O)/N2)OC4=C(C(=CC=C4)Cl)Cl
• SMILES: C1=CC=C2C(=C1)C(=NC(=C3C=CC=CC3=O)N2)OC4=C(C(=CC=C4)Cl)Cl

Description

(6E)-6-[4-(2,3-dichlorophenoxy)-1H-quinazolin-2-ylidene]cyclohexa-2,4-dien-1-one is a synthetic compound with potential applications in scientific research. It is a quinazoline derivative and has been studied for its mechanism of action, biochemical and physiological effects, as well as its potential advantages and limitations in lab experiments.

Mechanism of Action

The mechanism of action of (6E)-6-[4-(2,3-dichlorophenoxy)-1H-quinazolin-2-ylidene]cyclohexa-2,4-dien-1-one involves the inhibition of protein kinase CK2. This inhibition results in the disruption of cell growth and proliferation pathways, ultimately leading to cell death.
Biochemical and Physiological Effects:
In addition to its potential therapeutic implications for cancer treatment, (6E)-6-[4-(2,3-dichlorophenoxy)-1H-quinazolin-2-ylidene]cyclohexa-2,4-dien-1-one has also been studied for its biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to have anti-inflammatory properties and may have potential applications in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using (6E)-6-[4-(2,3-dichlorophenoxy)-1H-quinazolin-2-ylidene]cyclohexa-2,4-dien-1-one in lab experiments is its specificity for protein kinase CK2. This specificity allows for targeted inhibition of this enzyme, which may be beneficial for studying its role in cell growth and proliferation. However, one limitation is the potential for off-target effects, as this compound may also inhibit other enzymes or pathways.

Future Directions

There are several potential future directions for the study of (6E)-6-[4-(2,3-dichlorophenoxy)-1H-quinazolin-2-ylidene]cyclohexa-2,4-dien-1-one. One direction is the further investigation of its potential therapeutic applications in cancer treatment. Additionally, its anti-inflammatory properties may warrant further study for potential applications in the treatment of inflammatory diseases. Finally, the specificity of this compound for protein kinase CK2 may also be beneficial for studying the role of this enzyme in other physiological processes.

Synthesis Methods

The synthesis of (6E)-6-[4-(2,3-dichlorophenoxy)-1H-quinazolin-2-ylidene]cyclohexa-2,4-dien-1-one involves the reaction of 2,3-dichloroaniline with 2-hydroxy-1,4-naphthoquinone in the presence of a base. The resulting intermediate is then reacted with cyclohexanone to produce the final product.

Scientific Research Applications

(6E)-6-[4-(2,3-dichlorophenoxy)-1H-quinazolin-2-ylidene]cyclohexa-2,4-dien-1-one has potential applications in scientific research due to its ability to inhibit the activity of certain enzymes. Specifically, it has been shown to inhibit the activity of protein kinase CK2, an enzyme that is involved in cell growth and proliferation. This inhibition has potential therapeutic implications for cancer treatment.